Cas no 1263279-79-3 (Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate)

• Product Name: Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate
• CAS No: 1263279-79-3
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD17676287
• CID: 2195404
• PubChem ID: 46942182
• Update Time: 2025-10-21

Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-pyrazolo[1,5-b]pyridazine-3-carboxylic acid methyl ester
• methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate
• 1263279-79-3
• Methyl6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate
• MFCD17676287
• F31277
• AKOS015902240
• CS-0196645
• SCHEMBL20839878
• DB-359563
• BS-52089
• Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate

• MDL： MFCD17676287
• Inchi： 1S/C9H9N3O3/c1-14-8-4-3-7-6(9(13)15-2)5-10-12(7)11-8/h3-5H,1-2H3
• InChI Key： TUDWUDDRDODQGU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C(=O)OC)C=NN2N=1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.7
• XLogP3: 0.8

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate

Introduction to Methyl 6-Methoxypyrazolo[1,5-B]Pyridazine-3-Carboxylate (CAS No. 1263279-79-3)

Methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate, with the CAS registry number 1263279-79-3, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridazines, which are heterocyclic aromatic compounds with unique electronic properties and potential bioactivity. The methyl ester group attached to the pyrazolopyridazine core suggests its role as an intermediate in synthetic chemistry or as a bioactive molecule itself.

The pyrazolo[1,5-b]pyridazine framework is a fused bicyclic system consisting of a pyrazole ring fused to a pyridazine ring. This structure imparts the compound with aromatic stability and potential for conjugation, which are key factors in determining its chemical reactivity and biological activity. The presence of the methoxy group at position 6 further modulates the electronic properties of the molecule, potentially enhancing its solubility or bioavailability.

Recent studies have explored the synthesis and characterization of methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate as part of efforts to develop novel heterocyclic compounds with applications in drug discovery. Researchers have employed various synthetic strategies, including cyclization reactions and multi-component synthesis, to construct this compound efficiently. The use of microwave-assisted synthesis has been particularly promising, offering shorter reaction times and higher yields compared to traditional methods.

The biological activity of methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate has been a focal point of recent investigations. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into the binding modes and interactions of methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate with target proteins. These studies suggest that the carboxylate group plays a critical role in forming hydrogen bonds with amino acid residues in the active site of HDACs, contributing to its inhibitory activity.

In terms of applications, methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate serves as a valuable building block for constructing more complex molecules with enhanced bioactivity. Its versatility as an intermediate allows chemists to introduce additional functional groups or modify existing ones to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

From a synthetic perspective, the compound's preparation involves a sequence of well-established reactions that highlight its accessibility. For example, one common approach involves the condensation of o-amino phenol derivatives with carbonyl compounds under acidic conditions to form the pyrazolopyridazine core. Subsequent esterification steps yield the methyl ester derivative.

The structural features of methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate make it an attractive candidate for further exploration in medicinal chemistry. Its ability to modulate enzyme activity suggests potential applications in treating diseases where enzyme inhibition is therapeutically beneficial. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models.

In conclusion, methyl 6-methoxypyrazolo[1,5-b]pyridazine-3-carboxylate (CAS No. 1263279-79-3) represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and bioactivity profile position it as a valuable tool for advancing research in heterocyclic chemistry and medicinal biology.